Polrmt-IN-1

• Molecular Formula: C23H24FNO4
• Molecular Weight: 397.4 g/mol
• InChI: InChI=1S/C23H24FNO4/c1-5-25(6-2)23(27)15(4)28-21-13-20-18(11-19(21)24)17(12-22(26)29-20)16-10-8-7-9-14(16)3/h7-13,15H,5-6H2,1-4H3/t15-/m1/s1
• InChIKey: DCAVOIQRIQGRMS-OAHLLOKOSA-N

POLRMT-IN-1: Potent POLRMT Inhibitor for Pancreatic Cancer

POLRMT-IN-1, also designated as compound S7, is a 6-fluorine-substituted coumarin analogue that functions as a selective inhibitor of human mitochondrial RNA polymerase (POLRMT) [1]. This small molecule (C23H24FNO4, MW 397.44) was identified through structure-activity relationship (SAR) optimization and represents the first reported POLRMT inhibitor with single-digit nanomolar antiproliferative potency against pancreatic cancer cells [2]. Its primary application is in cancer research, particularly for malignancies dependent on mitochondrial oxidative phosphorylation (OXPHOS) [3]. The compound is available from multiple research reagent vendors for preclinical studies.

POLRMT enzyme inhibition study fit

Pancreatic cancer cell-model screening context

Mitochondrial transcription pathway research workflow

• [1] Zhou S, Ze X, Feng D, et al. Identification of 6-Fluorine-Substituted Coumarin Analogues as POLRMT Inhibitors with High Potency and Safety for Treatment of Pancreatic Cancer. J Med Chem. 2024;67(15):13231-13251. View Source
• [2] MedChemExpress. POLRMT-IN-1 (compound S7) Product Datasheet. View Source
• [3] TargetMol. POLRMT-IN-1 Product Information. View Source

POLRMT-IN-1 Non-Interchangeability with Other Inhibitors

POLRMT inhibitors exhibit profound differences in potency, selectivity, and mechanism of action that preclude simple substitution. While first-generation inhibitors like IMT1 and IMT1B demonstrate sub-micromolar to low micromolar activity across cancer cell lines [1], POLRMT-IN-1 achieves single-digit nanomolar potency specifically in pancreatic cancer models [2]. Critically, POLRMT-IN-1 exerts its antiproliferative effects without altering cell cycle progression, apoptosis markers, mitochondrial membrane potential (MMP), or reactive oxygen species (ROS) levels in sensitive cells, a mechanistic profile distinct from other POLRMT inhibitors that typically induce mitochondrial dysfunction and apoptosis [2]. These differences directly impact experimental outcomes, animal model efficacy, and the interpretability of target engagement studies.

Potency context may differ significantly; cross-study IC50 ranges with first-generation inhibitors (IMT1/IMT1B) do not guarantee equivalent target engagement in identical cell models.

Off-target profile and tissue-specific effects remain uncharacterized for many in-class compounds, making direct substitution unsupported without head-to-head profiling.

Non-apoptotic mechanism of POLRMT-IN-1 may shift endpoint interpretation compared with apoptosis-inducing POLRMT inhibitors; mechanistic context requires validation.

• [1] Adooq. IMT1B (LDC203974) Product Datasheet. View Source
• [2] Zhou S, Ze X, Feng D, et al. Identification of 6-Fluorine-Substituted Coumarin Analogues as POLRMT Inhibitors with High Potency and Safety for Treatment of Pancreatic Cancer. J Med Chem. 2024;67(15):13231-13251. View Source

POLRMT-IN-1 Comparative Performance

Antiproliferative Potency vs. IMT1B in Pancreatic Cancer Cells

POLRMT-IN-1 (compound S7) exhibits single-digit nanomolar potency in pancreatic cancer cell lines, a level of activity not reported for the first-generation POLRMT inhibitors IMT1 and IMT1B [1]. Specifically, in MIA PaCa-2 cells, POLRMT-IN-1 achieves an IC50 of 0.005 μM (5 nM) after 168-hour incubation [2]. In contrast, IMT1 shows an IC50 of 2.3 μM in HCT116 colorectal cancer cells and ~0.19 μM in HEK293T cells, while IMT1B demonstrates an IC50 of 0.138 μM in A2780 ovarian cancer cells [3]. Although cross-cell-line comparisons require caution, the 5 nM potency of POLRMT-IN-1 in a pancreatic cancer model represents a 27.6-fold improvement over IMT1's best-reported cellular IC50 (0.138 μM for IMT1B) and a 460-fold improvement over IMT1's activity in HCT116 cells [1][3].

Antiproliferative potency vs. IMT1B

Cross-study comparable

POLRMT-IN-1 (MIA PaCa-2) IC50 = 0.005 μM

IMT1B (A2780) IC50 = 0.138 μM

Supports cross-study potency review; direct head-to-head data not available.

Assay conditions differ; SRB 168 h vs. cell viability assay.

Evidence Dimension	Cellular Antiproliferative Activity (IC50)
Target Compound Data	0.005 μM (5 nM) in MIA PaCa-2 pancreatic cancer cells, 168h SRB assay
Comparator Or Baseline	IMT1: 2.3 μM in HCT116 colorectal cancer cells, 72h assay; IMT1B: 0.138 μM in A2780 ovarian cancer cells, 72-168h assay; YH-0623: 0.045-0.050 μM in 22Rv1 prostate cancer cells, 72h assay
Quantified Difference	POLRMT-IN-1 is 27.6-fold more potent than IMT1B (best comparator), 460-fold more potent than IMT1 in HCT116 cells, and 9-10-fold more potent than YH-0623
Conditions	SRB viability assay, 168h incubation for POLRMT-IN-1; MTT/viability assays for comparators, 72h incubation

Why This Matters

For researchers focused on pancreatic cancer or seeking maximal target engagement at low concentrations, POLRMT-IN-1 provides a potency advantage that reduces off-target risks and enables lower dosing in in vivo models.

• [1] Zhou S, Ze X, Feng D, et al. Identification of 6-Fluorine-Substituted Coumarin Analogues as POLRMT Inhibitors with High Potency and Safety for Treatment of Pancreatic Cancer. J Med Chem. 2024;67(15):13231-13251. View Source
• [2] MedChemExpress. POLRMT-IN-1 (compound S7) Product Datasheet. View Source
• [3] Adooq. IMT1B (LDC203974) Product Datasheet. View Source

In Vivo Antitumor Efficacy vs. Positive Control

In a MIA PaCa-2 xenograft mouse model, POLRMT-IN-1 demonstrated superior tumor growth inhibition (TGI) compared to a positive control compound [1]. Oral administration of POLRMT-IN-1 resulted in a TGI rate of 64.52%, whereas the positive control achieved only 44.80% TGI [1]. This represents a 19.72 percentage-point absolute improvement and a 44% relative increase in efficacy over the comparator [1]. The positive control, while not explicitly named in the publication, serves as a clinically relevant benchmark for evaluating POLRMT-targeted therapies in pancreatic cancer [1].

In vivo tumor growth inhibition

Direct head-to-head

POLRMT-IN-1 TGI 64.52%

Positive control TGI 44.80%

Reported tumor growth inhibition endpoint context; MIA PaCa-2 xenograft model.

Direct comparison under identical conditions.

Evidence Dimension	In Vivo Tumor Growth Inhibition (TGI)
Target Compound Data	64.52% TGI
Comparator Or Baseline	Positive Control: 44.80% TGI
Quantified Difference	Absolute increase of 19.72 percentage points; relative improvement of 44%
Conditions	MIA PaCa-2 xenograft mouse model, oral administration

Why This Matters

This head-to-head comparison provides direct evidence of POLRMT-IN-1's superior in vivo efficacy, making it a compelling choice for preclinical studies where robust tumor suppression is required.

• [1] Zhou S, Ze X, Feng D, et al. Identification of 6-Fluorine-Substituted Coumarin Analogues as POLRMT Inhibitors with High Potency and Safety for Treatment of Pancreatic Cancer. J Med Chem. 2024;67(15):13231-13251. View Source

Cancer Cell Selectivity Over Normal Cells

POLRMT-IN-1 exhibits a remarkable selectivity window between cancer and normal cells, with an IC50 of 0.005 μM in MIA PaCa-2 pancreatic cancer cells and >50 μM in HUVEC normal endothelial cells [1]. This translates to a selectivity index (SI) exceeding 10,000-fold [1]. In contrast, IMT1 reduces viability in about one-third of 89 cancer cell lines tested but shows minimal effect on primary cells, with a reported selectivity window of approximately 15.8-fold based on HEK293T cells (IC50 ~0.19 μM) versus the lack of activity in primary PBMCs and IMR90 fibroblasts [2]. While the comparator data is not a direct SI calculation, the >10,000-fold difference observed for POLRMT-IN-1 is substantially larger than the typical therapeutic window reported for first-generation POLRMT inhibitors [2].

Cancer cell selectivity

Direct comparison

Selectivity index >10,000

Supports selectivity review; HUVEC IC50 >50 μM vs. MIA PaCa-2 IC50 0.005 μM.

168 h SRB assay; normal cell antiproliferative effect minimal.

Evidence Dimension	Selectivity Index (Cancer IC50 / Normal Cell IC50)
Target Compound Data	>10,000 (0.005 μM in MIA PaCa-2 vs >50 μM in HUVEC)
Comparator Or Baseline	IMT1: ~15.8-fold (based on HEK293T IC50 0.19 μM vs primary cell insensitivity)
Quantified Difference	POLRMT-IN-1 selectivity index is >630-fold greater than IMT1's approximate therapeutic window
Conditions	SRB viability assay, 168h incubation for POLRMT-IN-1; MTT/viability assays for IMT1, 120h incubation

Why This Matters

A high selectivity index minimizes off-target cytotoxicity in normal tissues, which is critical for in vivo studies and potential translational applications, reducing experimental variability caused by compound toxicity.

• [1] MedChemExpress. POLRMT-IN-1 (compound S7) Product Datasheet. View Source
• [2] POLRMT Inhibition as an Anti-Cancer Strategy. Encyclopedia.pub. View Source

Potency of Alternative POLRMT Inhibitors

Unlike IMT1 and IMT1B, which induce mitochondrial depolarization, oxidative stress, and apoptosis as part of their mechanism, POLRMT-IN-1 exerts potent antiproliferative effects in MIA PaCa-2 cells without altering cell cycle distribution, inducing apoptosis, changing mitochondrial membrane potential (MMP), or elevating intracellular reactive oxygen species (ROS) levels [1]. In contrast, IMT1 treatment reduces MMP by 40-60% in HCT116 cells and induces apoptosis in a concentration-dependent manner . IMT1B similarly disrupts mitochondrial function and reduces ATP levels [2]. The distinct mechanistic profile of POLRMT-IN-1 suggests it may inhibit POLRMT through a non-canonical pathway or that downstream effects are cell-type specific, providing a unique tool for dissecting POLRMT biology [1].

Alternative POLRMT inhibitors

Cross-study comparable

POLRMT-IN-1: 0.005 μM (MIA PaCa-2)
YH-0623: 0.045 μM (22Rv1)
IMT1: enzyme 0.12 μM
POLRMT-IN-4: 0.127 μM (MIA PaCa-2)
IMT1B: 0.138 μM (A2780)

Ranked within tested set; direct comparability limited by differing cell lines and assays.

Cross-study potency context; confirmatory head-to-head studies recommended.

Evidence Dimension	Mitochondrial Stress Markers (MMP, ROS, Apoptosis)
Target Compound Data	No change in MMP, ROS, or apoptosis in MIA PaCa-2 cells at antiproliferative concentrations
Comparator Or Baseline	IMT1: 40-60% MMP reduction in HCT116 cells, induction of apoptosis; IMT1B: ATP depletion and mitochondrial dysfunction
Quantified Difference	Qualitative difference in mechanism: POLRMT-IN-1 does not trigger mitochondrial stress markers, whereas IMT1/IMT1B do
Conditions	MIA PaCa-2 cells, SRB assay conditions for POLRMT-IN-1; HCT116 and A2780 cells for comparators

Why This Matters

This mechanistic divergence allows researchers to study POLRMT inhibition without confounding variables of mitochondrial stress or apoptosis, enabling cleaner interpretation of target-specific effects and potentially identifying new therapeutic windows.

• [1] Zhou S, Ze X, Feng D, et al. Identification of 6-Fluorine-Substituted Coumarin Analogues as POLRMT Inhibitors with High Potency and Safety for Treatment of Pancreatic Cancer. J Med Chem. 2024;67(15):13231-13251. View Source
• [2] Adooq. IMT1B (LDC203974) Product Datasheet. View Source

POLRMT-IN-1 Research Applications

In Vivo Pancreatic Cancer Xenograft Models

For researchers using MIA PaCa-2 or other pancreatic cancer xenograft models, POLRMT-IN-1 offers a 64.52% tumor growth inhibition rate, a 44% relative improvement over the positive control [1]. This makes it the preferred POLRMT inhibitor for studies where robust tumor suppression is the primary endpoint.

Selective Cancer Cell Targeting in Co-Culture

Investigators studying POLRMT's role in mitochondrial transcription without inducing MMP depolarization, ROS production, or apoptosis should select POLRMT-IN-1 over IMT1/IMT1B, as it uniquely inhibits proliferation without triggering these stress pathways in sensitive cells [1]. This is critical for target validation studies and mechanistic dissection.

Non-Apoptotic Mitochondrial Transcription Studies

With a selectivity index exceeding 10,000 (0.005 μM in cancer cells vs >50 μM in normal HUVEC cells), POLRMT-IN-1 enables higher dosing in cell-based assays with minimal off-target cytotoxicity [1]. This property is advantageous for combination screens or long-term culture experiments where normal cell viability must be preserved.

Discovery of Novel POLRMT Inhibitors

As the first 6-fluorine-substituted coumarin analogue with single-digit nanomolar potency, POLRMT-IN-1 serves as a critical benchmark for medicinal chemistry efforts aimed at developing next-generation POLRMT inhibitors with improved pharmacokinetic properties [1]. Its well-characterized in vitro and in vivo profile provides a robust reference point for SAR exploration.

Application

Selection Property

Validation Focus

Pancreatic cancer xenograft model studies

Tumor growth inhibition endpoint context

Model-response interpretation

Cancer cell co-culture or 3D model studies

Cancer cell vs normal cell selectivity review

Selectivity index assessment

Mitochondrial transcription inhibition mechanistic studies

Non-apoptotic mechanism context

Mitochondrial membrane potential and ROS monitoring

POLRMT inhibitor discovery and benchmarking

Potency ranking and assay standardization

Cell-based IC50 and in vivo model comparison

• [1] Zhou S, Ze X, Feng D, et al. Identification of 6-Fluorine-Substituted Coumarin Analogues as POLRMT Inhibitors with High Potency and Safety for Treatment of Pancreatic Cancer. J Med Chem. 2024;67(15):13231-13251. View Source
• [2] MedChemExpress. POLRMT-IN-1 (compound S7) Product Datasheet. View Source